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Compound of Interest

Compound Name: 5-Bromo-2-Cyano-3-Nitropyridine

Cat. No.: B1272476

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 5-Bromo-3-
nitropyridine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for 5-Bromo-3-nitropyridine-2-carbonitrile, a key intermediate in organic synthesis
for pharmaceuticals and agrochemicals.[1] The information is compiled from various safety
data sheets to ensure a thorough and reliable guide for laboratory and industrial use.

Chemical Identification and Properties

Proper identification and understanding of the physical and chemical properties of a substance
are fundamental to its safe handling.

Table 1: Substance Identification
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Identifier

Product Name

Value

5-Bromo-3-nitropyridine-2-carbonitrile[2]

5-Bromo-2-cyano-3-nitropyridine, 5-Bromo-3-

Synonyms , S
nitropicolinonitrile[2][3]

CAS Number 573675-25-9[2][4]

EC Number 629-442-8[2][4]

Molecular Formula

CeH2BrN30O2[4]

| InChl Key | OBVYONPVHIOJJZ-UHFFFAOYSA-N[4] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 228.00 g/mol [4]

Appearance Light orange to Yellow to Green powder to
crystal[3]

Melting Point 101-106 °CJ[1]

Boiling Point 348.9 £ 42.0 °C[1]

Density 1.92 + 0.1 g/cm3[1]

Form Solid

Water Solubility

No data available[2]

| Partition Coefficient (n-octanol/water) | log Pow: 0.888[2] |

Hazard Identification and Classification

This compound is classified as hazardous. The GHS classification provides a universally

understood system for communicating these hazards.

Signal Word:Danger[2]
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Table 3: GHS Hazard Statements

Code Statement

H301 Toxic if swallowed[2][4]

H311 Toxic in contact with skin[3]

H331 Toxic if inhaled[3]

H312 Harmful in contact with skin[2][4]
H332 Harmful if inhaled[2][4]

H315 Causes skin irritation[2][4]

H318 Causes serious eye damage[2][4]

| H335 | May cause respiratory irritation[2] |

Table 4. GHS Precautionary Statements
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Code Statement

Avoid breathing

P261
dust/fumel/gas/mist/ivapours/spray.[2][3]
Do not eat, drink or smoke when using this
P270
product.[3]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[2]
IF SWALLOWED: Immediately call a POISON
P301 + P310

CENTER or doctor/physician.[2]

IF ON SKIN: Wash with plenty of water. Call a
POISON CENTER/doctor if you feel unwell.[3]

P302 + P352 + P312

IF INHALED: Remove person to fresh air and
P304 + P340 + P311 keep comfortable for breathing. Call a POISON
CENTER/doctor.[3]

IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

Take off immediately all contaminated clothing
P361 + P364 _
and wash it before reuse.[3]

Store in a well-ventilated place. Keep container
tightly closed.[3]

P403 + P233

| P501 | Dispose of contents/container to an approved waste disposal plant.[3] |

Experimental Protocols: Safety and Emergency
Procedures

Detailed methodologies for handling emergencies are critical for ensuring personnel safety and
minimizing environmental impact.

First-Aid Measures

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.chemicalbook.com/msds/5-bromo-3-nitropyridine-2-carbonitrile.pdf
https://www.tcichemicals.com/IN/en/p/B5584
https://www.tcichemicals.com/IN/en/p/B5584
https://www.chemicalbook.com/msds/5-bromo-3-nitropyridine-2-carbonitrile.pdf
https://www.chemicalbook.com/msds/5-bromo-3-nitropyridine-2-carbonitrile.pdf
https://www.tcichemicals.com/IN/en/p/B5584
https://www.tcichemicals.com/IN/en/p/B5584
https://www.chemicalbook.com/msds/5-bromo-3-nitropyridine-2-carbonitrile.pdf
https://www.tcichemicals.com/IN/en/p/B5584
https://www.tcichemicals.com/IN/en/p/B5584
https://www.tcichemicals.com/IN/en/p/B5584
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A systematic approach to first aid is essential following exposure. Always consult a physician
and show them this safety data sheet.[2]

e General Advice: Move the affected person from the danger area. Consult a physician and
show them the material safety data sheet.[2]

« If Inhaled: Move the person into fresh air.[2] If breathing is difficult or has stopped, provide
artificial respiration.[2] Seek immediate medical attention.

» In Case of Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected
area thoroughly with soap and plenty of water.[2] Take the victim to a hospital immediately
and consult a physician.[2]

e In Case of Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15
minutes.[2] Remove contact lenses if present and easy to do.[2] Continue rinsing and consult
a physician.[2]

« |If Swallowed: Immediately call a POISON CENTER or doctor.[3] Rinse the mouth with water.
[2] Do not induce vomiting. Never give anything by mouth to an unconscious person.[2]

Fire-Fighting Protocol

In the event of a fire, the following measures should be taken.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Specific Hazards: Combustion may produce hazardous gases, including carbon oxides,
nitrogen oxides (NOx), and hydrogen bromide gas.[2]

» Firefighter Protocol:
o Evacuate personnel to a safe area.[2]

o Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2]

o Fight the fire from a safe distance.
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o Prevent runoff from fire control from entering drains or water sources.[2]

Accidental Release and Spill Cleanup Protocol

A structured workflow is necessary to manage accidental releases safely and effectively.

e Ensure Personal Protection: Wear appropriate personal protective equipment (PPE),
including respiratory protection, chemical-resistant gloves, safety goggles or a face shield,
and protective clothing.[2]

 Isolate and Ventilate: Evacuate personnel from the spill area.[2] Ensure adequate ventilation.
[2] Avoid breathing dust and vapors.[2]

» Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the
product enter drains or waterways.[2]

e Cleanup:
o Carefully sweep up the spilled material.
o Use a shovel to collect the material.[2]
o Pick up and arrange for disposal without creating dust.[2]

» Disposal: Place the collected waste into a suitable, closed, and labeled container for
disposal.[2] Dispose of the material through a licensed disposal company in accordance with
local, national, and international regulations.[2]

Handling and Storage

Proper handling and storage are crucial for maintaining the chemical's integrity and ensuring
long-term safety.

Table 5: Handling and Storage Procedures
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Procedure

Safe Handling

Recommendation

Avoid contact with skin, eyes, and
clothing.[2] Avoid the formation of dust
and aerosols.[2] Use only in well-
ventilated areas.[3] Provide appropriate
exhaust ventilation where dust is formed.
[2] Wash hands thoroughly after handling.
[5] Do not eat, drink, or smoke when
using this product.[3]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[2]
Keep the container tightly closed.[2] Store
locked up.[6]

| Incompatible Materials | Acids, strong oxidizing agents, acid anhydrides, acid chlorides.[5] |

Visualized Workflow: Accidental Spill Response

The following diagram outlines the logical steps for responding to an accidental spill of 5-

Bromo-3-nitropyridine-2-carbonitrile.
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Accidental Spill Occurs

Assess Situation
(Size, Location)

Don PPE

(Respirator, Gloves, Goggles,
Protective Clothing)

Evacuate & Isolate Area

Ensure Adequate Ventilation

Contain Spill
(Prevent entry to drains)

Clean Up Spill
(Sweep, shovel without dust)

Place in Labeled Container
for Disposal

Decontaminate Area & PPE

Report Incident

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

